Cas no 3019-20-3 (Isopropyl phenyl sulphide)

Isopropyl phenyl sulphide Properties

Names and Identifiers

• Isopropylthiobenzene
• (Isopropylthio)benzene
• Isopropyl phenyl sulphide
• propan-2-ylsulfanylbenzene
• i-propyl phenyl sulfide
• Isopropyl phenyl sulfide
• phenyl isopropyl sulfide
• Sulfide,isopropyl phenyl
• Benzene, [(1-methylethyl)thio]-
• NS00028874
• AKOS000121381
• (Isopropylsulfanyl)benzene
• 3019-20-3
• FT-0627479
• isopropylsulfanyl-benzene
• SCHEMBL343269
• InChI=1/C9H12S/c1-8(2)10-9-6-4-3-5-7-9/h3-8H,1-2H
• (propan-2-ylsulfanyl)benzene
• CS-0450705
• (Isopropylsulfanyl)benzene #
• isopropyl(phenyl)sulfane
• PS-4032
• J-017823
• EINECS 221-162-0
• MFCD00039842
• DTXSID90184262
• Sulfide, isopropyl phenyl
• DB-047723
• +Expand

• MDL： MFCD00039842
• InChIKey： SNOAHAUUBQMVGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12S/c1-8(2)10-9-6-4-3-5-7-9/h3-8H,1-2H3
• SMILES： CC(C)SC1=CC=CC=C1
• BRN： 1906756

Computed Properties

• Exact Mass: 152.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.066
• Heavy Atom Count: 10
• Complexity: 82.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• LogP: 3.18710
• PSA: 25.30000
• Refractive Index: 1.5465
• Boiling Point: 105°C 40mm
• Melting Point: -45°C (estimate)
• Flash Point: 105°C/40mm
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Stench
• Density: 0,985 g/cm3

Isopropyl phenyl sulphide Security Information

• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R20/21/22
• Hazard Statement： Harmful/Stench
• Risk Phrases： 20/21/22

Isopropyl phenyl sulphide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%